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Compound Name: 3,4-Dimethoxynitrobenzene

Cat. No.: B134838

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethoxynitrobenzene, also known as 4-Nitroveratrole, is an important organic
compound with the CAS number 709-09-1. It serves as a key intermediate in various synthetic
pathways, particularly in the pharmaceutical and dye industries. Its chemical structure,
featuring a nitro group and two methoxy groups on a benzene ring, imparts unique reactivity,
making it a versatile building block for more complex molecules. This guide provides a
comprehensive overview of its properties, synthesis, and spectral characterization.

Chemical and Physical Properties

3,4-Dimethoxynitrobenzene is a yellow crystalline solid at room temperature.[1] A summary of
its key physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula CsHoNO4 [2]

Molecular Weight 183.16 g/mol [2]

Appearance Yellow crystalline solid [1]

Melting Point 95-98 °C [3]

Boiling Point 230 °C at 17 mmHg [3]

Density 1.1888 g/cm3 (estimate) [3]

Refractive Index 1.5310 (estimate) [3]

Storage Temperature Room Temperature [4]

Table 2: Chemical Identifiers

Identifier Value Reference(s)

IUPAC Name 1,2-dimethoxy-4-nitrobenzene [4]
4-Nitroveratrole, 1-Nitro-3,4-

Synonyms ) [2][3]
dimethoxybenzene
InChl=1S/C8H9NO4/c1-12-7-

InChl 4-3-6(9(10)11)5-8(7)13-2/h3- [4]
5H,1-2H3
YFWBUVZWCBFSQN-

InChlKey [4]
UHFFFAOYSA-N
COC1=C(0OC)C=C(C=C1)--

SMILES [5]

INVALID-LINK--[O-]

Synthesis and Purification

The primary method for the synthesis of 3,4-Dimethoxynitrobenzene is the electrophilic

nitration of 1,2-dimethoxybenzene (veratrole).[6]
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Experimental Protocol: Synthesis

Reaction: Nitration of Veratrole

1,2-Dimethoxybenzene Nitration
(Veratrole)

|
>(3,4-Dimethoxynitrobenzene)

Concentrated HNO3
Concentrated H2S0a

(Crude 3,4-Dimethoxynitrobenzene)

(Dissolve in hot ethanoD

Cool slowly to room temperature,
then in an ice bath

l

Collect crystals by vacuum filtration

(Dry the purified crystals)
@Dimethoxynitro@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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